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Compound of Interest

Compound Name: N-Cyclohexylformamide

CAS No.: 766-93-8

Cat. No.: B146473

Get Quote

Reference ID: NCF-PUR-001 Last Updated: 2025-10-24 Department: Process Chemistry &

Purification Support Status: Active[1][2][3]

Technical Overview & Physical Constraints
Before initiating any purification workflow, you must verify the physical state of your material.[1]

[2] There is significant confusion in online databases between N-Cyclohexylformamide (NCF)

and N-Cyclohexyl-2-pyrrolidone (CHP).[1][2]

Crucial Distinction:

N-Cyclohexylformamide (NCF): Solid at room temperature (MP: 36–41 °C).[4]

N-Cyclohexyl-2-pyrrolidone (CHP): Liquid at room temperature (MP: ~12 °C).[1][2]

Target Compound Properties (NCF):
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Property Value Operational Implication

CAS 766-93-8 Verify against label.[1][2]

Melting Point 36–41 °C

Risk of freezing in condensers.

Requires warm water

circulation (>45°C) during

distillation.

Boiling Point 137–138 °C @ 10 mmHg

Do NOT distill at atmospheric

pressure. Atmospheric BP is

>260°C, leading to rapid

thermal decomposition.[1][2]

Solubility

Soluble in DCM, Chloroform,

Methanol.[1][2] Low solubility

in water.[1][2][5]

Allows for aqueous extraction

workflows.[1][2]

Diagnostic Module: What is contaminating your
NCF?
Use this module to identify the specific impurity profile before selecting a purification method.[1]

[2]
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Symptom Probable Impurity
Diagnostic Signal (1H NMR
/ GC)

Fishy / Ammonia Odor
Cyclohexylamine (Starting

material)

NMR: Multiplet ~2.6 ppm (CH-

NH2).[1] GC: Short retention

time peak.

Pungent / Acrid Odor Formic Acid

NMR: Singlet ~8.0-8.2 ppm

(highly dependent on

solvent/pH).[1]

Foul / "Rotten" Odor
Cyclohexyl Isocyanide

(Dehydration byproduct)

IR: Strong band at ~2140

cm⁻¹.[1] Distinct, nausea-

inducing smell even at ppm

levels.[1][2]

White Precipitate
Dicyclohexylurea (Thermal

degradation)

Insoluble in most organic

solvents; appears as turbidity.

[1]

Purification Protocols
Protocol A: The "Gold Standard" (Extraction + Vacuum
Distillation)
Recommended for: Crude reaction mixtures containing >5% impurities or significant amine

content.[1][2]

The Logic: NCF is a neutral amide.[1][2] The most common impurity, Cyclohexylamine, is a

base.[1][2] We utilize this pKa difference to wash the amine into the aqueous phase using

dilute acid.[1][2] We then distill the neutral organic phase under high vacuum.[1][2]

Step-by-Step Workflow:
Dissolution:

If your NCF is solid/semi-solid, dissolve it in Dichloromethane (DCM) or Chloroform

(approx. 5–10 mL solvent per gram of NCF).[1][2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://en.wikipedia.org/wiki/N-Cyclohexyl-2-pyrrolidone
https://en.wikipedia.org/wiki/N-Cyclohexyl-2-pyrrolidone
https://en.wikipedia.org/wiki/N-Cyclohexyl-2-pyrrolidone
https://en.wikipedia.org/wiki/N-Cyclohexyl-2-pyrrolidone
https://prepchem.com/n-cyclohexyl-formamide/
https://en.wikipedia.org/wiki/N-Cyclohexyl-2-pyrrolidone
https://en.wikipedia.org/wiki/N-Cyclohexyl-2-pyrrolidone
https://prepchem.com/n-cyclohexyl-formamide/
https://en.wikipedia.org/wiki/N-Cyclohexyl-2-pyrrolidone
https://prepchem.com/n-cyclohexyl-formamide/
https://en.wikipedia.org/wiki/N-Cyclohexyl-2-pyrrolidone
https://prepchem.com/n-cyclohexyl-formamide/
https://en.wikipedia.org/wiki/N-Cyclohexyl-2-pyrrolidone
https://prepchem.com/n-cyclohexyl-formamide/
https://en.wikipedia.org/wiki/N-Cyclohexyl-2-pyrrolidone
https://prepchem.com/n-cyclohexyl-formamide/
https://en.wikipedia.org/wiki/N-Cyclohexyl-2-pyrrolidone
https://prepchem.com/n-cyclohexyl-formamide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146473?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Do not use Diethyl Ether (solubility may be insufficient).[1][2]

Acid Wash (Amine Removal):

Wash the organic layer twice with 5% HCl (aq).[1][2]

Mechanism:[1][3][6][7]

(Water soluble salt).[1][2]

Validation: Check the pH of the aqueous waste; it must remain acidic (pH < 2).[1][2]

Neutralization & Drying:

Wash the organic layer once with Saturated NaHCO₃ (removes formic acid traces).[1][2]

Wash once with Brine.[1][2]

Dry over Anhydrous MgSO₄ for 20 minutes. Filter.

Solvent Removal:

Concentrate on a Rotary Evaporator.[1][2][7] Bath Temp: 35°C.

Result: You will obtain a crude off-white solid.[1][2]

High-Vacuum Distillation (Critical Step):

Setup a short-path distillation apparatus.

Condenser Fluid: Circulate warm water (45–50°C).[1][2] Do not use cold tap water, or the

product will crystallize and block the condenser, creating a pressure hazard.[1][2]

Pressure: < 10 mmHg (High vacuum essential).[1][2]

Collection: Collect the fraction boiling at 137–140°C (at 10 mmHg).
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Figure 1: Chemical separation logic for removing basic impurities from neutral NCF.
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Protocol B: Recrystallization (Alternative)
Recommended for: Material that is already >95% pure but slightly colored.[1][2]

Solvent System: Boiling Hexane/Ethyl Acetate (10:1) or Diisopropyl Ether.[1][2]

Process:

Dissolve NCF in the minimum amount of boiling solvent.[1][2]

If colored impurities persist, add Activated Charcoal, stir for 5 mins, and filter while hot

(use a pre-heated funnel to prevent premature crystallization).

Allow to cool slowly to Room Temperature, then to 4°C.

Filtration: Collect crystals via vacuum filtration.[1][2] Wash with cold Hexane.

Troubleshooting & FAQs
Q: My product solidifies inside the distillation
condenser. What do I do?
A: This is the most common error. NCF melts at ~40°C. If your condenser water is 15°C, the

vapor will freeze on contact, plugging the path and potentially causing an explosion due to

pressure buildup.[1][2] Fix:

Stop the heat immediately.[1][2]

Switch the condenser coolant to a recirculating heater set to 50°C.

If you don't have a heater, use a heat gun to gently warm the condenser glass (carefully!) or

use an air condenser (no liquid coolant) if the vacuum is strong enough.[1][2]

Q: The product has a persistent "rotten" smell even after
distillation.
A: You likely have Cyclohexyl Isocyanide contamination.[1][2] This byproduct has an extremely

low odor threshold.[1][2] Fix: Wash the equipment (and the crude material dissolved in solvent)
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with 5% Methanolic Sulfuric Acid.[1][2][3] The acid catalyzes the hydrolysis of the isocyanide

back into the amine/formamide, destroying the odor.[1][2] Follow this with the standard Protocol

A extraction.[1][2]

Q: Can I distill this at atmospheric pressure?
A:Absolutely not. At 760 mmHg, the boiling point would theoretically exceed 260°C. Long

before reaching this temperature, NCF will decompose (dehydrate) into cyclohexyl isocyanide

or hydrolyze.[1][2] You must use a vacuum pump capable of <20 mmHg.[1][2]

Q: My yield is lower than expected after Acid Wash.
A: NCF is an amide and is susceptible to hydrolysis under strong acidic conditions and high

heat.[1][2] Fix:

Use cold dilute HCl (0.5M to 1M).[1][2]

Perform the wash quickly (do not let the layers sit for hours).[1][2]

Ensure you neutralize the organic layer with Bicarbonate immediately after the acid wash.[1]

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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